Cas no 1142201-94-2 (4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid)

• Product Name: 4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid
• CAS No: 1142201-94-2
• MF: C₁₆H₁₄Cl₂O₄
• MW: 341.185963153839
• MDL: MFCD12028126
• CID: 4681057
• Update Time: 2025-07-22

4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2,6-dichlorobenzyl)oxy]-3-ethoxybenzoic acid
• 4-((2,6-Dichlorobenzyl)oxy)-3-ethoxybenzoic acid
• STK505701
• BBL035051
• 4-[(2,6-dichlorophenyl)methoxy]-3-ethoxybenzoic acid
• 4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid

• MDL： MFCD12028126
• Inchi： 1S/C16H14Cl2O4/c1-2-21-15-8-10(16(19)20)6-7-14(15)22-9-11-12(17)4-3-5-13(11)18/h3-8H,2,9H2,1H3,(H,19,20)
• InChI Key： ZUZCCTJGOSZCRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(C(=O)O)=CC=1OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 4.8
• Topological Polar Surface Area: 55.8

Additional information on 4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid

4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid (CAS No. 1142201-94-2): A Comprehensive Overview

4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid (CAS No. 1142201-94-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of benzoic acids and is characterized by the presence of a dichlorobenzyl group and an ethoxy substituent on the aromatic ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid is defined by its molecular formula C₁₈H₁₅Cl₂O₄. The compound's molecular weight is 368.21 g/mol, which is relatively high compared to many other organic compounds. This molecular weight contributes to its stability and solubility characteristics, which are crucial for its use in various experimental and therapeutic settings.

In recent years, significant advancements have been made in understanding the biological activities of 4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that 4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in cellular models.

Beyond its anti-inflammatory effects, 4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid has also been investigated for its potential anticancer activities. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the suppression of cell proliferation through the inhibition of key oncogenes such as Bcl-2 and Bcl-xL.

The pharmacokinetic properties of 4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid have also been studied extensively. Research has indicated that the compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in therapeutic applications.

In the context of drug development, 4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid has shown promise as a lead compound for the development of novel therapeutics. Its unique combination of anti-inflammatory and anticancer properties makes it an attractive candidate for further optimization through medicinal chemistry approaches. Ongoing research is focused on enhancing its potency and selectivity while minimizing potential side effects.

The synthesis of 4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid involves several well-established organic reactions. Typically, the synthesis begins with the formation of a dichlorobenzyl alcohol intermediate, which is then coupled with an ethoxylated benzoic acid derivative using standard coupling reactions such as Suzuki coupling or palladium-catalyzed cross-coupling. The final step involves deprotection to yield the desired product. This synthetic route is highly reproducible and scalable, making it suitable for large-scale production.

In conclusion, 4-(2,6-Dichlorobenzyl)oxy-3-ethoxybenzoic Acid (CAS No. 1142201-94-2) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it a valuable tool for advancing our understanding of inflammatory diseases and cancer biology. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.